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Cat. No.: B16378903
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Introduction
Disperse Yellow 39, a methine-class disperse dye, is a non-ionic colorant with low water

solubility, making it highly suitable for dyeing hydrophobic synthetic fibers such as polyester.[1]

[2] Its molecular structure allows it to penetrate and diffuse into the amorphous regions of the

polyester fiber under high-temperature conditions, where it is held by physical interactions like

van der Waals forces.[3][4] This results in a vibrant yellow to reddish-yellow coloration with

good fastness properties, making it a viable dye for various textile applications.[1] Proper

application is crucial to achieve optimal color yield, levelness, and fastness. These notes

provide detailed protocols for the application of Disperse Yellow 39 to polyester fibers using

common industrial methods.

Physicochemical Properties of Disperse Yellow 39
A summary of the key properties of C.I. Disperse Yellow 39 is presented in the table below.
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Property Value Reference

C.I. Name Disperse Yellow 39 [1]

CAS Number 12236-29-2 [1]

Molecular Formula C₁₇H₁₆N₂O [1]

Molecular Weight 264.32 g/mol [1]

Molecular Structure Methine [1]

Solubility
Insoluble in water, soluble in

some organic solvents.
[5]

Application Polyester, Acetate, Polyamide [1][6]

Experimental Protocols
Two primary methods for dyeing polyester with Disperse Yellow 39 are the High-Temperature

High-Pressure (HTHP) exhaust method and the continuous Thermosol method.[7][8]

Protocol 1: High-Temperature High-Pressure (HTHP)
Exhaust Dyeing
This is a common batchwise process for dyeing polyester. The high temperature (above the

glass transition temperature of polyester) and pressure facilitate the swelling of the fiber and

the diffusion of the dye.[9]

Materials and Equipment:

100% Polyester fabric, scoured and pre-heat set

C.I. Disperse Yellow 39

Dispersing agent (e.g., lignosulfonate-based)

Acetic acid (to adjust pH)

Sodium hydrosulfite and caustic soda (for reduction clearing)
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High-temperature, high-pressure (HTHP) laboratory dyeing machine

Beakers, pipettes, and stirring rods

pH meter

Procedure:

Dye Bath Preparation:

Prepare a dye bath with a liquor ratio of 10:1 (10 parts water to 1 part fabric by weight).

Add a dispersing agent (e.g., 1 g/L).

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[9] This acidic range is crucial for

the stability of the disperse dye and polyester fiber at high temperatures.[9]

Make a paste of the required amount of Disperse Yellow 39 with a small amount of the

dispersing agent and cold water. Add this dispersion to the dye bath.

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

Raise the temperature to 130°C at a rate of 1-2°C per minute.[8]

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[8]

Cool the dye bath down to 70°C.

Rinsing and Reduction Clearing:

Drain the dye bath and rinse the fabric with hot water.

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L caustic

soda.

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye

from the fiber surface, which improves wash fastness.
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Rinse the fabric thoroughly with hot and then cold water.

Drying:

Dry the fabric in an oven or a stenter.

Experimental Workflow: HTHP Exhaust Dyeing
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Caption: Workflow for HTHP exhaust dyeing of polyester.

Protocol 2: Thermosol Dyeing
The Thermosol method is a continuous process suitable for large-scale production. It involves

padding the fabric with the dye dispersion, followed by drying and high-temperature fixation.

[10]

Materials and Equipment:

100% Polyester fabric, scoured

C.I. Disperse Yellow 39

Dispersing agent

Anti-migrating agent
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Padding mangle

Infrared pre-dryer

Thermofixation unit (Thermosol oven)

Procedure:

Padding:

Prepare a padding liquor containing Disperse Yellow 39, a dispersing agent, and an anti-

migrating agent.

Pad the polyester fabric through this liquor at room temperature with a specific pick-up

percentage (e.g., 60-70%).

Drying:

Immediately after padding, dry the fabric, typically using an infrared pre-dryer, to a residual

moisture content of 10-20%. This step is critical to prevent dye migration.

Thermofixation:

Pass the dried fabric through a thermofixation unit at a high temperature, typically between

180-220°C, for 60-90 seconds.[7][10] The exact temperature and time depend on the

fabric weight and desired shade depth.

After-treatment:

After thermofixation, the fabric undergoes a rinsing and reduction clearing process as

described in the HTHP method to remove unfixed dye.

Experimental Workflow: Thermosol Dyeing
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Caption: Workflow for the continuous Thermosol dyeing process.

Data Presentation
The fastness properties of Disperse Yellow 39 on polyester are critical for determining its

suitability for various end-uses. The following table summarizes the fastness ratings according

to ISO standards.

Fastness Properties of Disperse Yellow 39 on Polyester

Fastness Test Fading Staining
ISO Standard
Rating

Light Fastness - - 7

Washing Fastness 5 5 5

Perspiration Fastness 5 5 5

Ironing Fastness 4-5 3-4 4-5

Source: World Dye Variety[1]

Signaling Pathway of Disperse Dyeing on Polyester
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The dyeing of polyester with disperse dyes is a physical process of diffusion and does not

involve a biological signaling pathway. The mechanism can be visualized as a series of

physical steps.
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Caption: Mechanism of disperse dyeing on polyester fiber.

Troubleshooting
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Issue Possible Cause(s) Recommended Solution(s)

Uneven Dyeing (Unlevelness)

- Dye agglomeration- Too rapid

temperature rise- Improperly

prepared fabric

- Ensure proper dispersion of

the dye with a suitable

dispersing agent.- Control the

rate of temperature rise (1-

2°C/min).- Thoroughly scour

and pre-heat set the fabric.

Poor Color Yield

- Dyeing temperature too low-

Insufficient dyeing time-

Incorrect pH

- Ensure the dyeing

temperature reaches 130°C for

HTHP.- Increase the dwell time

at the maximum temperature.-

Verify the dye bath pH is within

the 4.5-5.5 range.

Poor Wash Fastness
- Incomplete removal of

surface dye

- Perform a thorough reduction

clearing after dyeing.

Shade Variation

- Inconsistent dyeing

parameters (temp, time, pH)-

Variation in fabric preparation

- Strictly control all dyeing

parameters.- Ensure uniform

scouring and heat-setting of

the fabric.

Conclusion
Disperse Yellow 39 is an effective dye for polyester, providing a bright yellow shade with good

overall fastness properties when applied correctly. The High-Temperature High-Pressure

exhaust and Thermosol methods are both suitable, with the choice depending on the

production scale and equipment availability. Adherence to the recommended parameters for

pH, temperature, and time, along with proper fabric preparation and after-treatment, is essential

for achieving high-quality, reproducible dyeing results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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